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Compound of Interest

Compound Name:
2-(2-bromophenyl)-N-

(cyclopropylmethyl)acetamide

CAS No.: 1311779-40-4

Cat. No.: B1396539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

and potential applications of the chemical compound 2-(2-bromophenyl)-N-
(cyclopropylmethyl)acetamide.

Section 1: Core Molecular Attributes
2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is a chemical compound with the

molecular formula C12H14BrNO.[1] Its molecular weight is 268.15 g/mol .[1]

Physicochemical Data Summary
A curated summary of the key physicochemical properties of 2-(2-bromophenyl)-N-
(cyclopropylmethyl)acetamide is presented below.

Property Value Source

Molecular Formula C12H14BrNO Chemsrc[1]

Molecular Weight 268.15 g/mol Chemsrc[1]
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Molecular Structure Visualization
The structural formula of 2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is depicted in

the diagram below, illustrating the arrangement of its constituent atoms and functional groups.
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Caption: Generalized workflow for the synthesis of N-substituted acetamides.

Step-by-Step Experimental Procedure
Reactant Preparation: In a round-bottom flask, dissolve 2-bromophenylacetic acid in an

appropriate anhydrous solvent such as dichloromethane (DCM) or dimethylformamide

(DMF).

Coupling Agent Addition: Add a suitable coupling agent, such as N,N'-

dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to

the solution. These reagents are commonly used in peptide synthesis to facilitate the

formation of amide bonds. [2]3. Amine Addition: Slowly add cyclopropylmethanamine to the

reaction mixture.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC). [3]5. Work-up: Once the

reaction is complete, filter the mixture to remove any precipitated by-products (e.g.,

dicyclohexylurea if DCC is used). The filtrate is then typically washed with an acidic solution,

a basic solution, and brine to remove unreacted starting materials and impurities.
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Purification: The crude product is purified, commonly by column chromatography on silica gel

or by recrystallization from a suitable solvent system, to yield the pure 2-(2-bromophenyl)-
N-(cyclopropylmethyl)acetamide. [3]7. Characterization: The structure and purity of the

final compound are confirmed using analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Section 3: Potential Applications and Research
Context
While specific research on 2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is not

extensively documented in the public domain, the broader class of acetamide derivatives has

garnered significant interest in various scientific fields due to their diverse biological activities.

Agrochemical Research
Acetamide derivatives are a versatile scaffold in the design of new agrochemicals, including

herbicides and fungicides. [4]The introduction of different substituents allows for the fine-tuning

of their biological activity and selectivity. [4]

Pharmaceutical and Medicinal Chemistry
The acetamide functional group is a common feature in many pharmacologically active

molecules. Derivatives have been investigated for a wide range of therapeutic applications,

including:

Anticonvulsant activity [5]* Anti-inflammatory effects, with some acting as COX-II inhibitors

[2][6]* Analgesic properties [2] Furthermore, N-(arylcyclopropyl)acetamides have been

synthesized and evaluated as ligands for melatonin receptors, suggesting potential

applications in neurological and sleep-related disorders. [7] The synthesis of aniline-based

amides via palladium-catalyzed Suzuki cross-coupling of N-(dibromophenyl) acetamide has

been explored for developing materials with nonlinear optical (NLO) properties, indicating

potential uses in optoelectronics. [8][9]

Section 4: Conclusion
2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is a compound with a defined

molecular structure and weight. While specific data on this exact molecule is limited, its
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structural motifs are present in compounds with significant biological and material science

applications. The synthetic protocols outlined in this guide provide a robust framework for its

preparation, enabling further investigation into its properties and potential uses in drug

discovery, agrochemical development, and material science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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